Cas no 476642-64-5 (N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide)
N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide
- 2-Thiophenecarboxamide, N-[4-(5-methyl-2-furanyl)-2-thiazolyl]-5-nitro-
- SR-01000008809
- F0737-0307
- 476642-64-5
- AKOS024598726
- SR-01000008809-1
- N-(4-(5-methylfuran-2-yl)thiazol-2-yl)-5-nitrothiophene-2-carboxamide
- N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide
-
- Inchi: 1S/C13H9N3O4S2/c1-7-2-3-9(20-7)8-6-21-13(14-8)15-12(17)10-4-5-11(22-10)16(18)19/h2-6H,1H3,(H,14,15,17)
- InChI Key: OYMXOAFUKIJVHX-UHFFFAOYSA-N
- SMILES: C1(C(NC2=NC(C3=CC=C(C)O3)=CS2)=O)SC([N+]([O-])=O)=CC=1
Computed Properties
- Exact Mass: 335.003
- Monoisotopic Mass: 335.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 157Ų
Experimental Properties
- Density: 1.547±0.06 g/cm3(Predicted)
- pka: 5.08±0.70(Predicted)
N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0737-0307-2μmol |
N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
476642-64-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0737-0307-5μmol |
N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
476642-64-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0737-0307-10μmol |
N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
476642-64-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0737-0307-20μmol |
N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
476642-64-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0737-0307-1mg |
N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
476642-64-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0737-0307-2mg |
N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
476642-64-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0737-0307-3mg |
N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
476642-64-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0737-0307-4mg |
N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
476642-64-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0737-0307-5mg |
N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
476642-64-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0737-0307-10mg |
N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide |
476642-64-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide
N-4-(5-Methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 476642-64-5): A Comprehensive Overview
N-4-(5-Methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 476642-64-5) is a multifaceted compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.
The molecular structure of N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide is composed of a 5-nitrothiophene core linked to a 1,3-thiazole moiety and a 5-methylfuran substituent. This intricate arrangement imparts the compound with a range of physicochemical properties that are crucial for its biological activity. The presence of the nitro group and the heterocyclic rings contributes to its electronic and steric properties, making it an attractive candidate for drug development.
Recent research has highlighted the potential of N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide in various therapeutic areas. One notable application is its antimicrobial activity. Studies have shown that this compound exhibits potent antibacterial and antifungal properties against a wide range of pathogens, including multidrug-resistant strains. The mechanism behind this activity is thought to involve the disruption of microbial cell membranes and the inhibition of essential enzymes involved in cellular metabolism.
In addition to its antimicrobial properties, N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide has been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells through the modulation of key signaling pathways such as p53 and Bcl-2. Furthermore, it has shown selective cytotoxicity towards cancer cells while sparing normal cells, which is a highly desirable attribute for anticancer agents.
The pharmacokinetic profile of N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide has also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a reasonable half-life, allowing for once-daily dosing regimens. Its low toxicity profile further enhances its potential as a therapeutic agent.
Clinical trials are currently underway to evaluate the safety and efficacy of N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.
In conclusion, N-4-(5-methylfuran-2-y l)-1,3-thiazol - 2 - yl - 5 - nitrothiophene - 2 - carboxamide (CAS No. 476642 - 64 - 5) represents a promising compound with diverse biological activities and therapeutic applications. Its unique molecular structure and favorable pharmacokinetic properties make it an attractive candidate for further development in the fields of antimicrobial and anticancer therapy. Ongoing research and clinical trials will continue to shed light on its full potential as a valuable addition to the pharmaceutical arsenal.
476642-64-5 (N-4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)